Cas no 2361763-16-6 (1-[4-[4-(4-Nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one)

• Product Name: 1-[4-[4-(4-Nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one
• CAS No: 2361763-16-6
• MF: C₁₉H₂₄N₄O₄
• MW: 372.418264389038
• CID: 5681728
• PubChem ID: 145903986
• Update Time: 2025-08-05

1-[4-[4-(4-Nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2361763-16-6
• EN300-26584194
• 1-{4-[4-(4-nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one
• Z3664805642
• 1-[4-[4-(4-Nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one

• Inchi： 1S/C19H24N4O4/c1-2-18(24)21-9-7-15(8-10-21)19(25)22-13-11-20(12-14-22)16-3-5-17(6-4-16)23(26)27/h2-6,15H,1,7-14H2
• InChI Key： NNLVIFYQUQBCNJ-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)N1CCN(C2C=CC(=CC=2)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 372.17975526g/mol
• Monoisotopic Mass: 372.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.7Ų

Additional information on 1-[4-[4-(4-Nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one

Introduction to 1-[4-[4-(4-Nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one (CAS No: 2361763-16-6)

1-[4-[4-(4-Nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its CAS number 2361763-16-6, belongs to a class of molecules that exhibit potential therapeutic applications, particularly in the realm of central nervous system (CNS) disorders. The intricate architecture of this molecule, featuring multiple functional groups and heterocyclic rings, makes it a subject of intense study for medicinal chemists and pharmacologists.

The chemical structure of 1-[4-[4-(4-Nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one consists of a propenone moiety linked to a piperidine ring, which is further substituted with a piperazine group carrying a nitrophenyl moiety. This arrangement contributes to the compound's pharmacological activity by allowing it to interact with various biological targets. The presence of the nitro group in the aromatic ring enhances the molecule's reactivity and binding affinity, making it a promising candidate for drug development.

In recent years, there has been growing interest in the development of novel psychoactive substances that can modulate neurotransmitter systems involved in mood regulation, cognition, and pain perception. The nitrophenyl-piperazine scaffold found in 1-[4-[4-(4-Nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one has been explored for its potential to interact with serotonin and dopamine receptors, which are key targets in the treatment of depression, anxiety, and neurodegenerative diseases. Preliminary studies suggest that this compound may exhibit antidepressant-like effects by enhancing serotonin release or blocking its reuptake.

Moreover, the propenone group in the molecule's structure suggests potential applications in the field of biochemistry and enzymology. Propenone derivatives are known to participate in various metabolic pathways and can serve as substrates or inhibitors for specific enzymes. This characteristic makes 1-[4-[4-(4-Nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one a valuable tool for studying enzyme kinetics and developing enzyme-based therapeutics.

The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The process requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies are crucial for producing sufficient quantities of the compound for both preclinical and clinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 1-[4-[4-(4-Nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one with greater accuracy. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how the compound exerts its biological effects. These computational models are complemented by experimental data from high-throughput screening assays, which help validate theoretical predictions and guide further optimization efforts.

The toxicological profile of this compound is another critical area of investigation. While preliminary studies suggest that it may have therapeutic potential, it is essential to evaluate its safety profile before moving to human trials. Animal models are used to assess acute toxicity, chronic exposure effects, and potential side reactions. These studies provide valuable information for determining appropriate dosing regimens and identifying any adverse effects that may need to be managed.

In conclusion, 1-[4-[4-(4-Nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one (CAS No: 2361763-16-6) is a promising compound with significant potential in pharmaceutical research. Its unique structure and pharmacological properties make it an attractive candidate for further development in treating CNS disorders. As research continues to uncover new applications for this molecule, it is likely that additional insights into its mechanisms of action will emerge, paving the way for novel therapeutic strategies.